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22-Hydroxy-33-O-tert-butyldimethylsilyloxy-27-O-trimethylsilyl-iso-FK-506 22-Hydroxy-33-O-tert-butyldimethylsilyloxy-27-O-trimethylsilyl-iso-FK-506
Brand Name: Vulcanchem
CAS No.: 134556-85-7
VCID: VC0116430
InChI: InChI=1S/C53H93NO12Si2/c1-18-21-39-27-33(2)26-34(3)28-45(61-11)48-46(62-12)30-36(5)53(59,64-48)49(56)50(57)54-25-20-19-22-40(54)51(58)63-43(32-41(39)55)37(6)47(66-67(13,14)15)35(4)29-38-23-24-42(44(31-38)60-10)65-68(16,17)52(7,8)9/h18,27,29,34,36-48,55,59H,1,19-26,28,30-32H2,2-17H3/b33-27?,35-29+/t34-,36+,37+,38-,39+,40-,41?,42+,43-,44+,45-,46-,47+,48?,53+/m0/s1
SMILES: CC1CC(C2C(CC(C(O2)(C(=O)C(=O)N3CCCCC3C(=O)OC(CC(C(C=C(C1)C)CC=C)O)C(C)C(C(=CC4CCC(C(C4)OC)O[Si](C)(C)C(C)(C)C)C)O[Si](C)(C)C)O)C)OC)OC
Molecular Formula: C53H93NO12Si2
Molecular Weight: 992.492

22-Hydroxy-33-O-tert-butyldimethylsilyloxy-27-O-trimethylsilyl-iso-FK-506

CAS No.: 134556-85-7

Reference Standards

VCID: VC0116430

Molecular Formula: C53H93NO12Si2

Molecular Weight: 992.492

22-Hydroxy-33-O-tert-butyldimethylsilyloxy-27-O-trimethylsilyl-iso-FK-506 - 134556-85-7

CAS No. 134556-85-7
Product Name 22-Hydroxy-33-O-tert-butyldimethylsilyloxy-27-O-trimethylsilyl-iso-FK-506
Molecular Formula C53H93NO12Si2
Molecular Weight 992.492
Standard InChI InChI=1S/C53H93NO12Si2/c1-18-21-39-27-33(2)26-34(3)28-45(61-11)48-46(62-12)30-36(5)53(59,64-48)49(56)50(57)54-25-20-19-22-40(54)51(58)63-43(32-41(39)55)37(6)47(66-67(13,14)15)35(4)29-38-23-24-42(44(31-38)60-10)65-68(16,17)52(7,8)9/h18,27,29,34,36-48,55,59H,1,19-26,28,30-32H2,2-17H3/b33-27?,35-29+/t34-,36+,37+,38-,39+,40-,41?,42+,43-,44+,45-,46-,47+,48?,53+/m0/s1
Standard InChIKey LGYWRDLXHKTNGB-KRFMCVSQSA-N
SMILES CC1CC(C2C(CC(C(O2)(C(=O)C(=O)N3CCCCC3C(=O)OC(CC(C(C=C(C1)C)CC=C)O)C(C)C(C(=CC4CCC(C(C4)OC)O[Si](C)(C)C(C)(C)C)C)O[Si](C)(C)C)O)C)OC)OC
Synonyms [3S-[3R*[1R*,2R*,4(1S*,3S*,4S*)],5R*,6S*,10R*,12R*,13R*,14R*,16S*,17S*,24aR*]]-3-[4-[4-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-3-methoxycyclohexyl]-1,3-dimethyl-2-[(trimethylsilyl)oxy]-3-butenyl]-4,5,6,9,10,11,12,13,14,15,16,17,22,23,24,24a-hexadecah
Last Modified Aug 20 2021
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